Cas no 46052-17-9 (Pyridinium, 4-(ethoxycarbonyl)-1-methyl-)

Pyridinium, 4-(ethoxycarbonyl)-1-methyl- structure
46052-17-9 structure
Product Name:Pyridinium, 4-(ethoxycarbonyl)-1-methyl-
CAS No:46052-17-9
MF:C9H12NO2
MW:166.197082519531
CID:2693105
PubChem ID:420287
Update Time:2025-04-21

Pyridinium, 4-(ethoxycarbonyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-methylpyridin-1-ium-4-carboxylate
    • DTXSID70329432
    • Pyridinium, 4-(ethoxycarbonyl)-1-methyl-
    • 46052-17-9
    • SCHEMBL10256558
    • Inchi: 1S/C9H12NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4-7H,3H2,1-2H3/q+1
    • InChI Key: RQVSRLSCWUJZKO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C[N+](C)=CC=1)=O

Computed Properties

  • Exact Mass: 166.087
  • Monoisotopic Mass: 166.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.2Ų
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